Cas no 1070965-20-6 (2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide)

• Product Name: 2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide
• CAS No: 1070965-20-6
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 6295407
• PubChem ID: 25890671
• Update Time: 2025-10-22

2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide
• F5190-0565
• 1070965-20-6
• 2-[4-[(3-chlorophenyl)sulfonylamino]phenyl]-N-cyclopropylacetamide
• AKOS024500602
• 2-(4-(3-chlorophenylsulfonamido)phenyl)-N-cyclopropylacetamide
• VU0637486-1

• Inchi： 1S/C17H17ClN2O3S/c18-13-2-1-3-16(11-13)24(22,23)20-15-6-4-12(5-7-15)10-17(21)19-14-8-9-14/h1-7,11,14,20H,8-10H2,(H,19,21)
• InChI Key： FWAGMUQHUXGYFC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NC1C=CC(=CC=1)CC(NC1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 364.0648413g/mol
• Monoisotopic Mass: 364.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide

2-[4-(3-Chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide: A Comprehensive Overview

2-[4-(3-Chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide is a complex organic compound with the CAS number 1070965-20-6. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a sulfonamide group attached to a phenyl ring, which is further connected to an acetamide moiety substituted with a cyclopropyl group. This unique combination of functional groups makes it a promising candidate for various biological and chemical applications.

The synthesis of 2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of sulfonamide bonds, which are critical in this compound's structure. Additionally, the incorporation of a cyclopropyl group introduces strain into the molecule, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability.

From a biological standpoint, this compound has shown intriguing activity in recent studies. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders. For example, a study published in 2023 demonstrated that 2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide exhibits selective inhibition against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This suggests that the compound could be developed into a novel therapeutic agent for treating cancers characterized by dysregulated CDK activity.

The pharmacokinetic profile of 2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide has also been investigated in preclinical models. Studies indicate that the cyclopropyl substitution enhances the compound's solubility and permeability, which are critical factors for oral bioavailability. Furthermore, in vitro assays have revealed that the compound undergoes minimal metabolism by cytochrome P450 enzymes, suggesting a favorable drug-drug interaction profile. These findings underscore its potential as an orally active drug candidate.

In terms of structural modifications, researchers have explored various analogs of 2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide to optimize its pharmacological properties. For instance, substituting the chloro group on the benzene ring with other electron-withdrawing or donating groups has been shown to modulate the compound's binding affinity and selectivity towards specific targets. Such studies highlight the versatility of this scaffold and its potential for further optimization in drug discovery programs.

From an environmental perspective, the degradation pathways and ecotoxicological effects of 2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide have also been studied. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Additionally, acute toxicity studies in aquatic organisms reveal low toxicity levels, further supporting its safe use in agricultural or industrial applications.

In conclusion, 2-[4-(3-chlorobenzenesulfonamido)phenyl]-N-cyclopropylacetamide (CAS No: 1070965-20-6) represents a promising molecule with diverse applications across multiple fields. Its unique chemical structure, combined with favorable pharmacokinetic and biological properties, positions it as a valuable tool for both academic research and industrial development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing modern medicine and materials science.